molecular formula C13H12N2O3S B8498260 1h-Pyrrolo[1,2-c]imidazole-5-carboxylic acid,hexahydro-1-oxo-2-phenyl-3-thioxo-

1h-Pyrrolo[1,2-c]imidazole-5-carboxylic acid,hexahydro-1-oxo-2-phenyl-3-thioxo-

Cat. No.: B8498260
M. Wt: 276.31 g/mol
InChI Key: SOJWGOHCYMIYRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1h-Pyrrolo[1,2-c]imidazole-5-carboxylic acid,hexahydro-1-oxo-2-phenyl-3-thioxo- is a useful research compound. Its molecular formula is C13H12N2O3S and its molecular weight is 276.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Pyrrolo[1,2-c]imidazole-5-carboxylic acid,hexahydro-1-oxo-2-phenyl-3-thioxo- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Pyrrolo[1,2-c]imidazole-5-carboxylic acid,hexahydro-1-oxo-2-phenyl-3-thioxo- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H12N2O3S

Molecular Weight

276.31 g/mol

IUPAC Name

1-oxo-2-phenyl-3-sulfanylidene-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-5-carboxylic acid

InChI

InChI=1S/C13H12N2O3S/c16-11-9-6-7-10(12(17)18)15(9)13(19)14(11)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,17,18)

InChI Key

SOJWGOHCYMIYRV-UHFFFAOYSA-N

Canonical SMILES

C1CC(N2C1C(=O)N(C2=S)C3=CC=CC=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1.5 g. of 2-phenyl-5,6,7,7a-tetra-hydro-1-oxo-3-thioxo-1H-pyrrolo[1,2-c]imidazole-5-carboxylic acid ethyl ester in 10 ml. of methanol, 5 ml. of 1 N sodium hydroxide in 10 ml. of water is added. The mixture is allowed to stand for 3 hours at room temperaure, then methanol is evaporated in vacuo. The residual solution is extracted with diethyl ether, then acidified and concentrated to a small volume. After standing overnight, 0.7 g. of the titular product crystallizes out, m.p. 230°C. (methanol).
Name
2-phenyl-5,6,7,7a-tetra-hydro-1-oxo-3-thioxo-1H-pyrrolo[1,2-c]imidazole-5-carboxylic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.